Cas no 1379344-91-8 (tert-Butyl (2-chlorothiazol-5-yl)carbamate)

• Product Name: tert-Butyl (2-chlorothiazol-5-yl)carbamate
• CAS No: 1379344-91-8
• MF: C₈H₁₁ClN₂O₂S
• MW: 234.703139543533
• MDL: MFCD13195443
• CID: 1081987
• PubChem ID: 71748574
• Update Time: 2025-06-10

tert-Butyl (2-chlorothiazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-chlorothiazol-5-yl)carbamate
• tert-butyl N-(2-chloro-1,3-thiazol-5-yl)carbamate
• DTXSID90857666
• 1379344-91-8
• N-Boc-2-chlorothiazol-5-amine
• D82736
• MFCD13195443
• tert-Butyl (2-chloro-1,3-thiazol-5-yl)carbamate
• Carbamic acid, N-(2-chloro-5-thiazolyl)-, 1,1-dimethylethyl ester
• AS-75923
• SY344767
• tert-Butyl(2-chlorothiazol-5-yl)carbamate
• CS-0135020
• EN300-7333258

• MDL： MFCD13195443
• Inchi： 1S/C8H11ClN2O2S/c1-8(2,3)13-7(12)11-5-4-10-6(9)14-5/h4H,1-3H3,(H,11,12)
• InChI Key： SERDINDWSVFODE-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(NC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 234.0229765g/mol
• Monoisotopic Mass: 234.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-Butyl (2-chlorothiazol-5-yl)carbamate

Introduction to Tert-Butyl (2-Chlorothiazol-5-yl)Carbamate (CAS No. 1379344-91-8)

Tert-butyl (2-chlorothiazol-5-yl)carbamate, with the chemical formula C₉H₁₀ClN₂O_{2, is a significant compound in the field of pharmaceutical chemistry. This compound, identified by its CAS number CAS NO. 1379344-91-8, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a tert-butyl group and a chlorothiazole moiety makes it a versatile intermediate in the synthesis of various bioactive molecules.}

The chlorothiazole core is a well-known pharmacophore that has been extensively studied for its antimicrobial, antifungal, and anti-inflammatory properties. In particular, derivatives of thiazole have shown promise in the development of new therapeutic agents. The incorporation of a carbamate group in this structure enhances its reactivity and functionalization potential, making it a valuable building block for drug discovery.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their ability to modulate biological pathways effectively. The tert-butyl (2-chlorothiazol-5-yl)carbamate structure has been explored in several research studies for its potential role in inhibiting key enzymes involved in diseases such as cancer, diabetes, and neurodegenerative disorders. Its unique chemical properties allow for selective interactions with biological targets, which is crucial for developing targeted therapies.

One of the most compelling aspects of this compound is its synthetic versatility. The chlorothiazol-5-yl moiety can undergo various chemical transformations, including nucleophilic substitution and condensation reactions, which are essential for constructing more complex molecules. This flexibility has made it a preferred choice for medicinal chemists looking to develop novel drug candidates.

Recent studies have highlighted the potential of tert-butyl (2-chlorothiazol-5-yl)carbamate as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that specifically inhibit these kinases, researchers aim to disrupt aberrant signaling networks that contribute to disease progression.

The compound's ability to act as a scaffold for further derivatization has also been explored in the context of antimicrobial agents. The chlorothiazole ring is known to exhibit broad-spectrum antimicrobial activity, and combining it with a carbamate group enhances its efficacy against resistant strains of bacteria and fungi. This makes tert-butyl (2-chlorothiazol-5-yl)carbamate a promising candidate for developing new antibiotics.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The unique electronic properties of the chlorothiazol-5-yl group make it an interesting candidate for use in organic semiconductors and conductive polymers. These materials are essential components in modern electronic devices, including solar cells and organic light-emitting diodes (OLEDs).

The synthesis of tert-butyl (2-chlorothiazol-5-yl)carbamate typically involves multi-step reactions starting from readily available precursors. A common synthetic route includes the reaction of 2-chlorothiazole with tert-butyl carbamate under controlled conditions. This process often requires careful optimization to ensure high yield and purity. Advances in catalytic methods have further improved the efficiency of these reactions, making it more feasible to produce large quantities of the compound for research purposes.

The biological activity of this compound has been extensively studied in vitro and in vivo. Preliminary results suggest that it exhibits moderate activity against certain cancer cell lines, indicating its potential as an anticancer agent. Further research is needed to fully understand its mechanism of action and to explore its therapeutic potential in animal models.

The safety profile of tert-butyl (2-chlorothiazol-5-yl)carbamate is another important consideration. While preliminary studies have not revealed significant toxicity issues at tested doses, comprehensive toxicological evaluations are necessary before considering clinical applications. These studies will help determine safe dosing regimens and identify any potential side effects associated with long-term use.

In conclusion, tert-butyl (2-chlorothiazol-5-yl)carbamate is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features make it an excellent candidate for further derivatization and exploration in drug discovery programs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics and advanced materials.